Cas no 173615-26-4 (4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-)

4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- structure
173615-26-4 structure
Product name:4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
CAS No:173615-26-4
MF:C20H20O7
MW:372.368606567383
CID:1358253

4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
    • Inchi: 1S/C20H20O7/c1-22-14-7-6-12-17(21)13(10-27-18(12)20(14)26-5)11-8-15(23-2)19(25-4)16(9-11)24-3/h6-10H,1-5H3
    • InChI Key: AFYSMUXXADHNOD-UHFFFAOYSA-N
    • SMILES: COC1C(OC)=C2OC=C(C(C2=CC=1)=O)C1C=C(OC)C(OC)=C(OC)C=1

Computed Properties

  • Exact Mass: 372.1209
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • XLogP3: 2.218

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Melting Point: 143-144 °C
  • Boiling Point: 538.4±50.0 °C(Predicted)
  • PSA: 72.45

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